![molecular formula C12H23N3O2 B3234201 N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide CAS No. 1353966-10-5](/img/structure/B3234201.png)
N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide
Overview
Description
N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide, commonly known as ACPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ACPA is a selective agonist of the cannabinoid type 1 receptor (CB1), which is primarily expressed in the brain and central nervous system.
Mechanism of Action
ACPA selectively binds to and activates the N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor, which is a G protein-coupled receptor that is primarily expressed in the brain and central nervous system. Activation of the N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor leads to a variety of downstream effects, including the modulation of neurotransmitter release and the regulation of ion channel activity.
Biochemical and Physiological Effects:
ACPA has been shown to modulate a variety of physiological processes, including pain perception, appetite regulation, and memory formation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of ACPA is its high selectivity for the N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor, which allows for the specific modulation of N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor signaling without affecting other receptors or signaling pathways. However, one limitation of ACPA is its relatively short half-life, which can limit its usefulness in certain experimental settings.
Future Directions
There are many potential future directions for research on ACPA and N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor signaling. One area of interest is the development of novel therapeutic agents that target the N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor for the treatment of a variety of diseases, including pain, obesity, and neurodegenerative diseases. Another area of interest is the development of new tools and techniques for studying N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor signaling, including the use of optogenetics and other advanced imaging techniques.
Scientific Research Applications
ACPA has been used extensively in scientific research to study the physiological and biochemical effects of N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide receptor activation. It has been shown to modulate a variety of physiological processes, including pain perception, appetite regulation, and memory formation.
properties
IUPAC Name |
N-[[1-(2-aminoacetyl)pyrrolidin-3-yl]methyl]-N-propan-2-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2/c1-9(2)15(10(3)16)8-11-4-5-14(7-11)12(17)6-13/h9,11H,4-8,13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGHSCFSETIZDNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1CCN(C1)C(=O)CN)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801146190 | |
Record name | Acetamide, N-[[1-(2-aminoacetyl)-3-pyrrolidinyl]methyl]-N-(1-methylethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801146190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-N-isopropyl-acetamide | |
CAS RN |
1353966-10-5 | |
Record name | Acetamide, N-[[1-(2-aminoacetyl)-3-pyrrolidinyl]methyl]-N-(1-methylethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353966-10-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, N-[[1-(2-aminoacetyl)-3-pyrrolidinyl]methyl]-N-(1-methylethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801146190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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